N-[1-(furan-2-yl)ethyl]-N-hydroxyformamide
Overview
Description
“N-[1-(furan-2-yl)ethyl]-N-hydroxyformamide” is a compound that contains a furan ring, which is a five-membered aromatic ring with four carbon atoms and one oxygen . The compound also contains an amide functional group, which is a carbonyl group (C=O) attached to a nitrogen atom .
Synthesis Analysis
While specific synthesis methods for “this compound” are not available, similar compounds have been synthesized via multicomponent reactions . These reactions involve three or more reactants and can form complex molecules in a single step .Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” would depend on its molecular structure. For instance, similar compounds have a molecular weight of around 154.210 Da and a density of around 1.054 g/mL .Scientific Research Applications
Biobased Polyesters Research has been conducted on the enzymatic polymerization of 2,5-bis(hydroxymethyl)furan, a compound structurally related to N-[1-(furan-2-yl)ethyl]-N-hydroxyformamide, with various diacid ethyl esters. This led to the development of novel biobased furan polyesters, demonstrating the potential of furan derivatives in sustainable material production (Jiang et al., 2014).
Antibacterial and Antioxidant Activities Furan derivatives have been investigated for their potential in antibacterial and antioxidant applications. For example, the synthesis of ethyl N′-furan-2-carbonylbenzohydrazonate and its derivatives showed effective antiurease and antioxidant activities. Such studies underscore the biological relevance of furan compounds in medicinal chemistry (Sokmen et al., 2014).
Furan-Based Ligands in Transition Metal Complexes Research involving furan ring-containing organic ligands has led to the synthesis and characterization of transition metal complexes. These complexes have been evaluated for their antibacterial activities, highlighting the role of furan derivatives in the development of new antimicrobial agents (Patel, 2020).
Mechanism of Action
Future Directions
properties
IUPAC Name |
N-[1-(furan-2-yl)ethyl]-N-hydroxyformamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9NO3/c1-6(8(10)5-9)7-3-2-4-11-7/h2-6,10H,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YZPZLUVEEFGKSE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC=CO1)N(C=O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201272430 | |
Record name | N-[1-(2-Furanyl)ethyl]-N-hydroxyformamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201272430 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
155.15 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1035818-90-6 | |
Record name | N-[1-(2-Furanyl)ethyl]-N-hydroxyformamide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1035818-90-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | N-[1-(2-Furanyl)ethyl]-N-hydroxyformamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201272430 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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